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Introduction
Besifloxacin is a fluoroquinolone antimicrobial agent approved for topical ophthalmic use in

the treatment of bacterial conjunctivitis. The agar disk diffusion assay, a modification of the

Kirby-Bauer method, is a standardized procedure used to determine the in vitro susceptibility of

bacterial isolates to antimicrobial agents. This document provides a detailed protocol for

performing agar disk diffusion susceptibility testing for besifloxacin, adhering to the principles

outlined by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee

on Antimicrobial Susceptibility Testing (EUCAST).

An important consideration for besifloxacin is that as a topical ophthalmic agent, standardized

interpretive criteria (i.e., breakpoints for "Susceptible," "Intermediate," and "Resistant"

categories) have not been formally established by regulatory bodies like the CLSI or EUCAST.

According to a U.S. Food and Drug Administration (FDA) microbiology review, breakpoints for

antimicrobial susceptibility testing are not required for antimicrobials intended for topical

administration.[1][2] Therefore, this protocol focuses on the methodology to obtain reproducible

zone of inhibition diameters, which can be used for research, surveillance, and comparative

purposes. Quality control (QC) ranges for besifloxacin were utilized during clinical trials, but

specific, universally standardized ranges are not published in current CLSI or EUCAST

documents.[2]
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Quantitative Data Summary
The following tables summarize the specifications for besifloxacin disk diffusion testing and

the recommended quality control strains.

Table 1: Besifloxacin Disk Specifications

Parameter Specification

Antimicrobial Agent Besifloxacin

Disk Potency 5 µg

Source: As evaluated in FDA microbiology reviews for potential clinical use.[1]

Table 2: Quality Control (QC) Strains and Media

QC Strain ATCC® Number Recommended Medium

Staphylococcus aureus 25923™ Mueller-Hinton Agar

Haemophilus influenzae 49247™
Haemophilus Test Medium

(HTM)

Note on QC Ranges: Officially established QC zone diameter ranges for Besifloxacin are not

currently published by CLSI or EUCAST. Laboratories should establish their own internal QC

ranges. This typically involves testing the QC strains over 20-30 consecutive days to establish

a mean and acceptable range.

Experimental Protocols
This section details the standardized protocol for performing the agar disk diffusion test for

besifloxacin.

Materials
Besifloxacin antimicrobial susceptibility test disks (5 µg)
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Mueller-Hinton Agar (MHA) plates (4 mm depth)

Haemophilus Test Medium (HTM) plates (for H. influenzae)

Tryptic Soy Broth (TSB) or other suitable broth medium

Sterile saline (0.85%)

0.5 McFarland turbidity standard

Sterile cotton swabs

Bacterial isolates for testing

Quality control (QC) strains (S. aureus ATCC® 25923™, H. influenzae ATCC® 49247™)

Incubator (35°C ± 2°C, with 5% CO₂ for H. influenzae)

Calipers or a ruler for measuring zone diameters (in mm)

Sterile forceps or disk dispenser

Methodology
1. Media Preparation

Prepare Mueller-Hinton Agar and Haemophilus Test Medium according to the manufacturer's

instructions.

Ensure the final pH of the MHA is between 7.2 and 7.4 at room temperature.

Pour the molten agar into sterile Petri dishes on a level surface to a uniform depth of 4 mm.

Allow the plates to solidify at room temperature.

Before use, the agar surface should be dry, with no visible moisture droplets. If necessary,

dry the plates in an incubator with the lids slightly ajar.

2. Inoculum Preparation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Colony Suspension Method: Using a sterile loop or needle, select 3-5 well-isolated colonies

of the pure bacterial culture to be tested.

Suspend the colonies in a tube containing 4-5 mL of a suitable broth medium (e.g., Tryptic

Soy Broth).

Incubate the broth culture at 35°C ± 2°C until it achieves or exceeds the turbidity of a 0.5

McFarland standard (typically 2-6 hours).

Adjust the turbidity of the bacterial suspension with sterile saline or broth to match the 0.5

McFarland standard. This can be done by visual comparison against a white background

with a contrasting black line. This suspension should contain approximately 1-2 x 10⁸

CFU/mL.

The standardized inoculum suspension should be used within 15 minutes of preparation.

3. Inoculation of Agar Plate

Dip a sterile cotton swab into the adjusted inoculum suspension.

Rotate the swab several times against the inside wall of the tube above the liquid level,

pressing firmly to remove excess inoculum.

Streak the entire surface of the MHA or HTM plate with the swab three times, rotating the

plate approximately 60 degrees between each streaking to ensure uniform coverage and a

confluent lawn of growth.

Allow the plate to dry for 3-5 minutes, but no more than 15 minutes, with the lid slightly ajar

before applying the disks.

4. Application of Besifloxacin Disks

Aseptically place a 5 µg besifloxacin disk onto the surface of the inoculated agar plate using

sterile forceps or a disk dispenser.

Gently press the disk down with sterile forceps to ensure complete contact with the agar.
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Once a disk is in contact with the agar, do not move it, as diffusion of the antimicrobial agent

begins immediately.

If testing multiple antimicrobials, ensure disks are spaced far enough apart to prevent

overlapping zones of inhibition (typically at least 24 mm from center to center).

5. Incubation

Invert the plates and place them in an incubator within 15 minutes of disk application.

Incubate at 35°C ± 2°C for 16-20 hours in ambient air for non-fastidious organisms like S.

aureus.

For H. influenzae, incubate in an atmosphere of 5% CO₂.

6. Reading and Interpreting Results

After incubation, measure the diameter of the zone of complete growth inhibition (including

the disk diameter) to the nearest millimeter using calipers or a ruler.

View the plate against a dark, non-reflective background with reflected light.

For swarming organisms like Proteus spp., ignore the thin film of swarming growth and

measure the diameter of the obvious zone of inhibition.

Record the zone diameter in millimeters. As no official interpretive criteria exist, results

should be reported as the measured zone diameter.

7. Quality Control

On each day of testing, perform the disk diffusion procedure with the appropriate QC strains

(S. aureus ATCC® 25923™ on MHA and H. influenzae ATCC® 49247™ on HTM).

Measure and record the zone diameters for the QC strains.

Compare the results to the laboratory's established internal ranges to ensure the validity of

the test results. If QC results fall outside the established ranges, patient results should not be

reported, and the procedure must be investigated for potential errors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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